Cas no 897620-44-9 (N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide)

• Product Name: N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide
• CAS No: 897620-44-9
• MF: C₂₂H₂₁FN₂O₈S
• MW: 492.474148511887
• CID: 5515709
• Update Time: 2025-07-20

N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-(furan-2-yl)ethyl]-4,5-dimethoxy-2-nitrobenzamide
• N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide

• Inchi： 1S/C22H21FN2O8S/c1-13-9-14(6-7-16(13)23)34(29,30)21(18-5-4-8-33-18)12-24-22(26)15-10-19(31-2)20(32-3)11-17(15)25(27)28/h4-11,21H,12H2,1-3H3,(H,24,26)
• InChI Key： DHVWESVNXOKHTP-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C(C)=C1)(=O)=O)C1=CC=CO1)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide

Research Briefing on N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide (CAS: 897620-44-9)

In recent years, the compound N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide (CAS: 897620-44-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex sulfonamide and nitrobenzamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the yield and purity of this compound, with particular emphasis on the sulfonylation and nitrobenzamide coupling steps. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the compound, ensuring its structural integrity and reproducibility for further research.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit the activity of certain kinases, which play a critical role in cell proliferation and survival. This selective inhibition makes it a promising candidate for the development of targeted therapies for cancers and autoimmune diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, with minimal off-target effects.

In addition to its therapeutic potential, recent research has explored the pharmacokinetic and pharmacodynamic properties of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide. Studies have indicated favorable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and tissue distribution. Preclinical trials have also highlighted its safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, the compound's unique chemical structure and biological activity position it as a valuable tool for further drug discovery efforts. Collaborative research initiatives are underway to explore its potential in combination therapies and as a scaffold for the development of novel derivatives with enhanced efficacy and selectivity. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these efforts, paving the way for its eventual translation into clinical applications.

In conclusion, N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-4,5-dimethoxy-2-nitrobenzamide represents a promising avenue for therapeutic innovation. Its multifaceted biological effects, combined with its favorable pharmacokinetic properties, underscore its potential as a lead compound in the development of next-generation pharmaceuticals. Continued research and development will be essential to fully realize its therapeutic benefits and address any remaining challenges in its clinical translation.